Cas no 2229388-66-1 (4-bromo-3-(2-nitroethyl)benzonitrile)

• Product Name: 4-bromo-3-(2-nitroethyl)benzonitrile
• CAS No: 2229388-66-1
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 6420196
• PubChem ID: 165652068
• Update Time: 2025-05-25

4-bromo-3-(2-nitroethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(2-nitroethyl)benzonitrile
• EN300-1935478
• 2229388-66-1

• Inchi： 1S/C9H7BrN2O2/c10-9-2-1-7(6-11)5-8(9)3-4-12(13)14/h1-2,5H,3-4H2
• InChI Key： VKLKDBYZCQEMTB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-bromo-3-(2-nitroethyl)benzonitrile

Comprehensive Overview of 4-bromo-3-(2-nitroethyl)benzonitrile (CAS No. 2229388-66-1)

4-bromo-3-(2-nitroethyl)benzonitrile (CAS No. 2229388-66-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a benzonitrile core substituted with a bromo group at the 4-position and a 2-nitroethyl moiety at the 3-position, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its nitro and cyano functional groups offer reactive sites for further chemical modifications.

In recent years, the demand for 4-bromo-3-(2-nitroethyl)benzonitrile has increased due to its role in developing novel small-molecule inhibitors and biologically active compounds. Its structural motif is frequently explored in medicinal chemistry for targeting enzymes and receptors involved in diseases such as cancer and inflammation. The compound’s electron-withdrawing groups also make it valuable in organic synthesis, particularly in cross-coupling reactions like the Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in creating advanced materials and pharmaceuticals.

From an industrial perspective, 4-bromo-3-(2-nitroethyl)benzonitrile is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are investigating eco-friendly methods to produce such intermediates, including catalytic reductions and solvent-free reactions. This aligns with the broader trend of minimizing waste and energy consumption in chemical manufacturing, a topic frequently searched by professionals in the field.

The compound’s spectroscopic properties, such as NMR and IR spectra, are well-documented, aiding in its identification and purity assessment. Analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to ensure its quality for research applications. These details are critical for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies, where precise characterization is essential.

Another area of interest is the compound’s potential in material science. Its aromatic and nitro-functionalized structure makes it a candidate for designing organic electronic materials, such as OLEDs or photovoltaic cells. As the demand for renewable energy solutions grows, compounds like 4-bromo-3-(2-nitroethyl)benzonitrile may play a role in developing next-generation technologies.

Safety and handling protocols for 4-bromo-3-(2-nitroethyl)benzonitrile are also a common query among researchers. While it is not classified as hazardous under standard regulations, proper storage in cool, dry conditions and the use of personal protective equipment (PPE) are recommended. These precautions align with general laboratory best practices, emphasizing the importance of chemical safety in modern research environments.

In summary, 4-bromo-3-(2-nitroethyl)benzonitrile (CAS No. 2229388-66-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its relevance in drug discovery and sustainable chemistry ensures its continued prominence in scientific literature and industrial workflows. As research progresses, this compound is likely to remain a key player in advancing innovative solutions across multiple disciplines.